4-((2-((3-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide

• IUPAC Name: 4-[[2-[(3-chlorophenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]methyl]-N-cyclopentylbenzamide
• InChI: InChI=1S/C28H26ClN3O2S/c29-22-7-5-6-20(16-22)18-35-28-31-25-11-4-3-10-24(25)27(34)32(28)17-19-12-14-21(15-13-19)26(33)30-23-8-1-2-9-23/h3-7,10-16,23H,1-2,8-9,17-18H2,(H,30,33)
• InChI Key: PRINNWULPNXDSH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4N=C3SCC5=CC(=CC=C5)Cl
• Molecular Formula: C28H26ClN3O2S
• Molecular Weight: 504.0 g/mol

Description

4-((2-((3-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide is a useful research compound. Its molecular formula is C28H26ClN3O2S and its molecular weight is 504.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 4-((2-((3-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide belongs to a class of chemicals involved in various synthesis and characterization studies. Research has been conducted on related quinazolinone compounds, focusing on their synthesis and potential applications. For instance, studies on the synthesis of new hydrazones from the quinazolinone moiety and the development of methods for constructing quinazolinones via palladium-catalyzed reactions highlight the chemical interest in quinazolinone derivatives for potential pharmaceutical applications (A. Saeed et al., 2014; Hiba Ameen AL-ALAAF & M. Al-iraqi, 2021; Hidemasa Hikawa et al., 2012).

Antimicrobial and Antitumor Applications

Quinazolinone derivatives have shown promise in antimicrobial and antitumor studies. Synthesis and characterization of new quinazolinones as potential antimicrobial agents, along with studies on the synthesis of thioxoquinazolinone derivatives and their evaluation for anticonvulsant and antimicrobial activities, suggest that these compounds may have significant therapeutic potential (N. Desai et al., 2007; A. Rajasekaran et al., 2013). Furthermore, the exploration of quinazolinone derivatives for antitumor activity underscores the pharmaceutical research interest in leveraging the structural properties of quinazolinones for cancer treatment (Ibrahim A. Al-Suwaidan et al., 2016).